3'-(iso-Butyl)-2',4'-dihydroxyacetophenone

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 1-[2,4-dihydroxy-3-(2-methylpropyl)phenyl]ethanone
• InChI: InChI=1S/C12H16O3/c1-7(2)6-10-11(14)5-4-9(8(3)13)12(10)15/h4-5,7,14-15H,6H2,1-3H3
• InChI Key: HSAFBDJQKZPBCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=C(C=CC(=C1O)C(=O)C)O

Description

3'-(iso-Butyl)-2',4'-dihydroxyacetophenone is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,3-Dimethoxy-2-(iso-butyl)benzene (11.3 g) was dissolved in acetic acid (250 ml) and 48% hydrobromic acid (150 ml). The resultant solution was heated to reflux for 2 days, cooled, and ether and water added. The ether layer was washed with brine (2×), dried over sodium sulfate, filtered and evaporated to dryness. The concentrate was chromatographed by HPLC (column eluted with a gradient of 1 to 10% ethyl acetate in hexane) to yield 3.87 g of the title product.